Phenoldisulfonic acid Phenoldisulfonic acid
Brand Name: Vulcanchem
CAS No.: 96-77-5
VCID: VC0033733
InChI: InChI=1S/C6H6O7S2/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13/h1-3,7H,(H,8,9,10)(H,11,12,13)
SMILES: C1=CC(=C(C=C1S(=O)(=O)O)S(=O)(=O)O)O
Molecular Formula: C6H6O7S2
Molecular Weight: 254.2 g/mol

Phenoldisulfonic acid

CAS No.: 96-77-5

Main Products

VCID: VC0033733

Molecular Formula: C6H6O7S2

Molecular Weight: 254.2 g/mol

Phenoldisulfonic acid - 96-77-5

CAS No. 96-77-5
Product Name Phenoldisulfonic acid
Molecular Formula C6H6O7S2
Molecular Weight 254.2 g/mol
IUPAC Name 4-hydroxybenzene-1,3-disulfonic acid
Standard InChI InChI=1S/C6H6O7S2/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13/h1-3,7H,(H,8,9,10)(H,11,12,13)
Standard InChIKey JXBUOZMYKQDZFY-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1S(=O)(=O)O)S(=O)(=O)O)O
Canonical SMILES C1=CC(=C(C=C1S(=O)(=O)O)S(=O)(=O)O)O
Synonyms 3-Benzenedisulfonicacid,4-hydroxy-1;4-hydroxy-3-benzenedisulfonicacid;4-Hydroxybenzenedisulfonicacid;Phenol-2,4-disulfonicacid;PHENOLDISULFONIC ACID;Phenol disulfonic acid solution;PHENOLDISULPHONIC ACID;4-hydroxybenzene-1,3-disulphonic acid
Reference 1: Sung FC. Study of modification of the phenoldisulfonic acid method for the
determination of nitrate nitrogen. Taiwan Yi Xue Hui Za Zhi. 1970 Aug
28;69(8):393-8. PubMed PMID: 5274230.


2: Fisher GE, Huls TA. A comparison of phenoldisulfonic acid, nondispersive
infrared, and Saltzman methods for the determination of oxides of nitrogen in
automotive exhaust. J Air Pollut Control Assoc. 1970 Oct;20(10):666-71. PubMed
PMID: 4096984.
PubChem Compound 66787
Last Modified Nov 12 2021
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